Cas no 4866-98-2 (2-Naphthalenol, 1-[(2-hydroxyphenyl)azo]-)
4866-98-2 structure
Product Name:2-Naphthalenol, 1-[(2-hydroxyphenyl)azo]-
CAS No:4866-98-2
MF:C16H12N2O2
MW:264.278683662415
CID:324067
PubChem ID:173398
Update Time:2025-04-19
2-Naphthalenol, 1-[(2-hydroxyphenyl)azo]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenol, 1-[(2-hydroxyphenyl)azo]-
- 1-[(2-hydroxyphenyl)hydrazinylidene]naphthalen-2-one
- 1-(2-hydroxyphenylazo)-2-naphthol
- 4866-98-2
- 1-[2-(2-hydroxyphenyl)hydrazono]-1,2-dihydronaphthalen-2-one
- 2-Naphthol, 1-(2-hydroxyphenyl)azo-
- DTXSID70420832
- AKOS024332937
- 1-[(E)-(2-Hydroxyphenyl)diazenyl]-2-naphthol #
- CCG-249058
- SCHEMBL3072505
- QFHZPBSLCHTFBB-ISLYRVAYSA-N
-
- Inchi: 1S/C16H12N2O2/c19-14-8-4-3-7-13(14)17-18-16-12-6-2-1-5-11(12)9-10-15(16)20/h1-10,19-20H/b18-17+
- InChI Key: QFHZPBSLCHTFBB-ISLYRVAYSA-N
- SMILES: OC1=CC=C2C=CC=CC2=C1/N=N/C1C=CC=CC=1O
Computed Properties
- Exact Mass: 264.089877630g/mol
- Monoisotopic Mass: 264.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 65.2Ų
2-Naphthalenol, 1-[(2-hydroxyphenyl)azo]- Related Literature
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K. Hauffe,U. Bode Faraday Discuss. Chem. Soc. 1974 58 281
-
2. Acylarylnitrosamines. Part 13. Promotion of ionic reactions of o- and p-chloro-, o- and p-acetoxy-, and o-acetylthio-N-nitrosoacetanilides. Formation of hydroxybenzenediazonium salts, the carbene 2-oxocyclohexa-3,5-dienylidene, and 1,2,3-benzothiadiazoleJohn Brennan,J. I. G. Cadogan,John T. Sharp J. Chem. Soc. Perkin Trans. 1 1977 1844
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Malcolm R. Smyth,W. Franklin Smyth Analyst 1978 103 529
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